Cas no 39718-07-5 (5-Methylisophthalonitrile)

• Product Name: 5-Methylisophthalonitrile
• CAS No: 39718-07-5
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 89383
• PubChem ID: 2736100
• Update Time: 2025-04-18

5-Methylisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methylisophthalonitrile
• 3,5-Dicyanotoluene
• 5-methylbenzene-1,3-dicarbonitrile
• 5-methyl-1,3-benzenedicarbonitrile
• 5-Methyl-isophthalonitril
• 5-methyl-isophthalonitrile
• 39718-07-5
• SCHEMBL1004620
• CS-0367103
• FT-0620660
• DTXSID80371129
• A824706
• DB-022046
• MFCD00052016
• G68320

• MDL： MFCD00052016
• Inchi： 1S/C9H6N2/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4H,1H3
• InChI Key： LYSGVAGOLJKEGK-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C=C(C)C=1
• BRN： 1940447

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: powder
• Density: 1.12
• Melting Point: 166-168°C
• Boiling Point: 276.1°Cat760mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.555
• PSA: 47.58000
• LogP: 1.73836
• Solubility: Insoluble

5-Methylisophthalonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1